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Compound of Interest

Compound Name: N-Isopropyl Carvedilol-d6

Cat. No.: B587584 Get Quote

This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling N-Isopropyl Carvedilol-d6. The following

procedures are designed to ensure the safe handling, storage, and disposal of this compound,

thereby minimizing risks and ensuring the integrity of the product.

Personal Protective Equipment (PPE)
When handling N-Isopropyl Carvedilol-d6, it is imperative to use appropriate personal

protective equipment to prevent exposure. The following table summarizes the required PPE.

PPE Category Item Specifications

Eye Protection Safety Goggles
Chemical safety goggles

should be worn at all times.

Hand Protection Gloves Wear surgical gloves.

Respiratory Protection Breathing Apparatus

A self-contained breathing

apparatus should be used to

avoid dust formation.

Body Protection Lab Coat
A standard laboratory coat

should be worn.
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Proper handling and storage are critical to maintain the stability and integrity of N-Isopropyl
Carvedilol-d6. This compound is intended for research and development use only.[1]

Handling:

Always wear the appropriate personal protective equipment as outlined in the table above.[2]

Avoid the formation of dust when handling the solid compound.[1]

Ensure adequate ventilation in the work area.[1]

Wash hands thoroughly after handling.[2]

Avoid contact with eyes, skin, and clothing.[2]

Do not ingest or inhale the compound.[2]

Storage:

Store in a refrigerator at 2-8°C.[3]

Keep the container tightly sealed to prevent contamination.

The workflow for the safe handling of N-Isopropyl Carvedilol-d6 is illustrated in the diagram

below.
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Workflow for Safe Handling of N-Isopropyl Carvedilol-d6

Acquire N-Isopropyl Carvedilol-d6

Store in Refrigerator (2-8°C)

Don Personal Protective Equipment (PPE)

Weigh and Prepare for Experiment in a Ventilated Area

Conduct Experiment

Decontaminate Work Area

Dispose of Waste

Remove and Dispose of PPE

Wash Hands Thoroughly

Click to download full resolution via product page
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Caption: This diagram illustrates the step-by-step process for safely handling N-Isopropyl
Carvedilol-d6.

Accidental Release Measures
In the event of a spill or accidental release, follow these procedures to mitigate exposure and

contamination.

Personal Precautions: Wear a self-contained breathing apparatus and avoid dust formation.

[1]

Spill Cleanup: For spills, wash the area with plenty of water and ensure adequate ventilation.

[1]

First Aid Measures
In case of exposure to N-Isopropyl Carvedilol-d6, take the following first aid measures

immediately.[1]

Exposure Route First Aid Procedure

Eye Contact Wash with plenty of water.

Skin Contact Wash with plenty of water.

Ingestion Seek medical assistance for gastric lavage.

Inhalation
Remove to fresh air. If necessary, provide

artificial respiration or oxygen.

Disposal Plan
Proper disposal of N-Isopropyl Carvedilol-d6 and any contaminated materials is essential to

prevent environmental contamination and ensure compliance with regulations.

Disposal Steps:

Segregate Waste: Collect all waste materials, including unused compounds, contaminated

PPE, and cleaning materials, in a designated and clearly labeled hazardous waste container.
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Consult Regulations: Follow all local, state, and federal regulations for the disposal of

chemical waste.

Professional Disposal Service: Arrange for a licensed hazardous waste disposal company to

collect and dispose of the waste. Do not dispose of this chemical in the regular trash or down

the drain.

The logical relationship for the disposal of N-Isopropyl Carvedilol-d6 waste is shown in the

diagram below.

Disposal Plan for N-Isopropyl Carvedilol-d6 Waste

Waste Generation
(Unused compound, contaminated PPE, etc.)

Segregate into Labeled
Hazardous Waste Container

Store in a Secure,
Designated Area

Consult Local, State, and
Federal Disposal Regulations

Arrange for Professional
Hazardous Waste Disposal

Document Waste Disposal
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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